N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide

• Molecular Formula: C18H19ClN2O4
• Molecular Weight: 362.8 g/mol
• IUPAC Name: N-[4-chloro-3-[[2-(4-methoxyphenoxy)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C18H19ClN2O4/c1-3-17(22)20-12-4-9-15(19)16(10-12)21-18(23)11-25-14-7-5-13(24-2)6-8-14/h4-10H,3,11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: ZIPBJFVRVZSUGC-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)COC2=CC=C(C=C2)OC

Description

N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3) that has been extensively studied for its potential therapeutic applications. JAK3 is a tyrosine kinase that plays a crucial role in the signaling pathways of various cytokines, including interleukin-2 (IL-2), which is essential for the activation and proliferation of T cells. CP-690,550 has been shown to selectively inhibit JAK3, thereby preventing the activation of T cells and the production of pro-inflammatory cytokines.

Mechanism of Action

N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide selectively inhibits JAK3, which is a tyrosine kinase that plays a crucial role in the signaling pathways of various cytokines, including IL-2. JAK3 is primarily expressed in immune cells, particularly T cells, and is essential for the activation and proliferation of these cells. By inhibiting JAK3, N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide prevents the activation of T cells and the production of pro-inflammatory cytokines, thereby reducing inflammation and disease activity.
Biochemical and Physiological Effects
N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide has been shown to effectively inhibit the activation and proliferation of T cells, as well as the production of pro-inflammatory cytokines. In preclinical studies, N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide has been shown to reduce disease activity and improve clinical outcomes in various autoimmune and inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. However, N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide may also have potential adverse effects, including increased risk of infection and malignancy.

Advantages and Limitations for Lab Experiments

N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide has several advantages for lab experiments, including its selective inhibition of JAK3, which allows for the specific targeting of T cells and the reduction of pro-inflammatory cytokines. N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide also has a well-established synthesis method and has been extensively studied in preclinical and clinical trials. However, N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide may also have limitations, including potential adverse effects and the need for further research to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide, including further research into its mechanism of action and potential therapeutic applications in other autoimmune and inflammatory diseases. Additionally, there is a need for more studies to fully understand the potential adverse effects of N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide and to develop strategies to mitigate these risks. Finally, there is a need for the development of new and more effective JAK3 inhibitors that may have improved efficacy and fewer adverse effects.

Synthesis Methods

The synthesis of N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide involves several steps, including the condensation of 4-chloro-3-nitrobenzoic acid with 4-methoxyphenol to form 4-chloro-3-(4-methoxyphenoxy)benzoic acid. The resulting acid is then coupled with (R)-3-aminopropanol to form N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide. The final product is obtained through a series of purification steps, including crystallization and recrystallization.

Scientific Research Applications

N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. In preclinical studies, N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide has been shown to effectively inhibit the activation and proliferation of T cells, as well as the production of pro-inflammatory cytokines. Clinical trials have also demonstrated the efficacy of N-(4-chloro-3-{[(4-methoxyphenoxy)acetyl]amino}phenyl)propanamide in reducing disease activity and improving clinical outcomes in patients with rheumatoid arthritis and psoriasis.